Cas no 885877-41-8 (4-Bromo-1,5-dimethyl-1H-1,2,3-triazole)

4-Bromo-1,5-dimethyl-1H-1,2,3-triazole structure

885877-41-8 structure

Product Name:4-Bromo-1,5-dimethyl-1H-1,2,3-triazole

CAS No:885877-41-8

MF:C₄H₆BrN₃

MW:176.014539241791

MDL:MFCD06242922

CID:1027963

PubChem ID:1499730

Update Time:2024-12-09

4-Bromo-1,5-dimethyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-1,5-dimethyl-1H-1,2,3-triazole
- 4-bromo-1,5-dimethyltriazole
- TYLRPDYYHMFCFT-UHFFFAOYSA-N
- 4408AC
- MB03747
- 4-bromo-1,5-dimethyl-1H-[1,2,3]triazole
- 4-Bromo-1,5-dimethyl-1H-1,2,3-triazole (ACI)
- CS-0079600
- 4-BROMO-1,5-DIMETHYL-1,2,3-TRIAZOLE
- 4-Bromo-1,5-dimethyl-2H-1,2,3-triazole
- DTXSID60363522
- AKOS005224011
- MFCD06242922
- EN300-1271923
- O11162
- SCHEMBL1412608
- 885877-41-8
- DB-078006
- AS-50168
- MDL： MFCD06242922
- Inchi： 1S/C4H6BrN3/c1-3-4(5)6-7-8(3)2/h1-2H3
- InChI Key： TYLRPDYYHMFCFT-UHFFFAOYSA-N
- SMILES： BrC1=C(C)N(C)N=N1

Computed Properties

Exact Mass: 174.97451g/mol
Monoisotopic Mass: 174.97451g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 87.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30.7
XLogP3: 1.1

Experimental Properties

Boiling Point: 244°C at 760 mmHg

4-Bromo-1,5-dimethyl-1H-1,2,3-triazole Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

4-Bromo-1,5-dimethyl-1H-1,2,3-triazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449037831-5g	4-Bromo-1,5-dimethyl-1H-1,2,3-triazole	885877-41-8	95%	5g	$2268.00	2023-08-31
Alichem	A449037831-10g	4-Bromo-1,5-dimethyl-1H-1,2,3-triazole	885877-41-8	95%	10g	$3296.00	2023-08-31
Alichem	A449037831-25g	4-Bromo-1,5-dimethyl-1H-1,2,3-triazole	885877-41-8	95%	25g	$5500.00	2023-08-31
TRC	B755160-50mg	4-Bromo-1,5-dimethyl-1H-1,2,3-triazole	885877-41-8		50mg	$ 133.00	2023-04-18
TRC	B755160-250mg	4-Bromo-1,5-dimethyl-1H-1,2,3-triazole	885877-41-8		250mg	$ 563.00	2023-04-18
TRC	B755160-500mg	4-Bromo-1,5-dimethyl-1H-1,2,3-triazole	885877-41-8		500mg	$ 999.00	2023-04-18
Chemenu	CM147900-250mg	4-Bromo-1,5-dimethyl-1H-1,2,3-triazole	885877-41-8	95%+	250mg	$366	2023-03-07
Chemenu	CM147900-1g	4-Bromo-1,5-dimethyl-1H-1,2,3-triazole	885877-41-8	95%+	1g	$729	2023-03-07
eNovation Chemicals LLC	K67398-5g	4-bromo-1,5-dimethyl-1H-1,2,3-triazole	885877-41-8	95%	5g	$1850	2024-05-25
Enamine	EN300-1271923-0.05g	4-bromo-1,5-dimethyl-1H-1,2,3-triazole	885877-41-8	95%	0.05g	$289.0	2023-06-08

4-Bromo-1,5-dimethyl-1H-1,2,3-triazole Production Method

Production Method 1

28938-17-2

25537-64-8

885877-41-8

942060-54-0

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -80 °C; 20 min, -80 °C
1.2 2 h, -80 °C; -80 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference

: Preparation of isoxazole derivative herbicides

, World Intellectual Property Organization, , ,

Production Method 2

28938-17-2

25537-64-8

885877-41-8

942060-54-0

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -80 °C; 20 min, -80 °C
1.2 2 h, -80 °C; -80 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference

: Herbicidal isoxazoline compounds, their preparation, herbicidal compositions, and their use

, World Intellectual Property Organization, , ,

Production Method 3

25537-64-8

885877-41-8

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 45 min, -78 °C
1.2 -78 °C → rt; overnight, rt

Reference

Synthesis of a Water-Soluble, Soft N-Donor BTzBP Ligand Containing Only CHON

Labb, Samantha A.; Masteran, Conner J.; Albright, Savannah G.; Ali, Bakr; Chapman, Hayley A.; et al, Synlett, 2020, 31(14), 1384-1388

4-Bromo-1,5-dimethyl-1H-1,2,3-triazole Raw materials

4-Bromo-1,5-dimethyl-1H-1,2,3-triazole Preparation Products

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

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